4-(3-butoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 4-(3-butoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H27N3O4/c1-3-4-12-31-17-7-5-6-16(14-17)23-20-21(18-13-15(2)8-9-19(18)29)25-26-22(20)24(30)27(23)10-11-28/h5-9,13-14,23,28-29H,3-4,10-12H2,1-2H3,(H,25,26)
• InChI Key: JMUKXABDWKUGBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=CC(=C4)C)O

Description

4-(3-butoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one: is a complex heterocyclic compound with a fused pyrrolopyrazole ring system. Let’s break down its structure:

• The pyrrolo[3,4-c]pyrazole core consists of a pyrrole ring fused with a pyrazole ring.
• Substituents include a butoxy group (C₄H₉O) at the 4-position of the phenyl ring and a hydroxyethyl group (C₂H₄OH) at the 5-position.
• Additionally, there’s a hydroxy group (OH) at the 2-position of the phenyl ring.

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Industrial Production::

• BAY 41-8543 is synthesized on a larger scale using optimized conditions.
• Industrial production typically involves multistep processes, purification, and quality control.

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

BAY 41-8543 finds applications in various fields:

Mechanism of Action

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Pathways Involved:

Comparison with Similar Compounds

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Similar Compounds: